Cas no 1249833-80-4 (1-Cyclopentyl-3,3,3-trifluoropropan-1-amine)

• Product Name: 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine
• CAS No: 1249833-80-4
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 5558399
• PubChem ID: 61392762
• Update Time: 2025-05-28

1-Cyclopentyl-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3,3,3-trifluoropropan-1-amine
• AKOS010652018
• 1249833-80-4
• F2147-5030
• 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine

• Inchi： 1S/C8H14F3N/c9-8(10,11)5-7(12)6-3-1-2-4-6/h6-7H,1-5,12H2
• InChI Key： DTFWWYNTVSGQKR-UHFFFAOYSA-N
• SMILES： FC(CC(C1CCCC1)N)(F)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine (CAS No. 1249833-80-4)

1-Cyclopentyl-3,3,3-trifluoropropan-1-amine (CAS No. 1249833-80-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a cyclopentyl ring and trifluoromethyl group makes this amine derivative a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's molecular formula, C₈H₁₄F₃N, highlights its relatively low molecular weight, which is advantageous for drug design. The trifluoropropan-1-amine moiety is a key feature, as fluorination is a common strategy to improve the pharmacokinetic properties of lead compounds. Recent studies have explored its utility in the development of central nervous system (CNS) targeting agents, given the ability of fluorinated amines to cross the blood-brain barrier efficiently.

In the context of current trends, 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine aligns with the growing demand for fluorine-containing building blocks in medicinal chemistry. Searches for "fluorinated amine synthesis" and "cyclopentylamine derivatives" have surged, reflecting the compound's relevance in cutting-edge research. Its CAS No. 1249833-80-4 is frequently queried in chemical databases, underscoring its importance as a reference material.

From a synthetic perspective, the compound's preparation typically involves the nucleophilic substitution of cyclopentyl halides with 3,3,3-trifluoropropan-1-amine precursors. Optimizing this process is a hot topic, as evidenced by the rise in searches for "efficient amine fluorination methods." The compound's stability under various conditions also makes it a candidate for high-throughput screening applications.

Environmental and regulatory considerations are another area of interest. While 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine is not classified as hazardous, its fluorinated nature prompts questions about sustainable fluorine chemistry. Researchers are investigating greener synthetic routes to minimize waste, a trend mirrored by the popularity of terms like "eco-friendly fluorination" in academic literature.

In summary, 1-Cyclopentyl-3,3,3-trifluoropropan-1-amine (CAS No. 1249833-80-4) represents a versatile and scientifically significant compound. Its structural features and applications in drug discovery resonate with contemporary research priorities, making it a subject of ongoing exploration and innovation.